Cas no 1805292-46-9 (Methyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805292-46-9
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4880031
• Update Time: 2025-10-30

Methyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-18-10(17)2-6-7(4-15)8(11(13)14)5-16-9(6)3-12/h5,11H,2-3H2,1H3
• InChI Key： JIKXVVMHDDAWSQ-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C#N)C(C(F)F)=CN=1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 1.4
• Topological Polar Surface Area: 63

Additional information on Methyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Methyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1805292-46-9)

The compound Methyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1805292-46-9) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique molecular structure featuring a chloromethyl group, a cyano substituent, and a difluoromethyl moiety, this compound serves as a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to the growing demand for fluorinated compounds in drug discovery and crop protection.

In recent years, the scientific community has focused on sustainable chemistry and green synthesis methods, which align with the global push toward environmentally friendly practices. The structural attributes of Methyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate make it a candidate for optimization in these areas. For instance, its cyano group can participate in nucleophilic reactions, while the difluoromethyl component enhances metabolic stability—a critical factor in the development of bioactive molecules. These properties are frequently searched in academic and industrial databases, reflecting their relevance in modern chemical research.

Another key aspect of this compound is its role in heterocyclic chemistry, a subfield that has seen exponential growth due to the importance of heterocycles in medicinal chemistry. The pyridine core of Methyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate is a privileged scaffold, often found in FDA-approved drugs and agrochemicals. This has led to increased interest in its synthetic pathways, with researchers exploring catalytic methods and microwave-assisted reactions to improve yield and reduce waste. Such topics are frequently queried in search engines, highlighting their significance to both academia and industry.

The compound’s chloromethyl group also opens doors to further functionalization, making it a valuable building block for structure-activity relationship (SAR) studies. In drug discovery, SAR is crucial for optimizing potency and selectivity, and this intermediate’s adaptability aligns well with these needs. Additionally, the presence of fluorine atoms—a trending topic in medicinal chemistry—enhances its appeal, as fluorinated compounds often exhibit improved pharmacokinetic properties. Searches for fluorine in drug design have surged, underscoring the compound’s relevance.

From an industrial perspective, Methyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate is of interest due to its potential scalability. Manufacturers are increasingly seeking cost-effective synthesis routes to meet the demands of large-scale production. This aligns with the broader trend of process chemistry optimization, a hot topic in patent filings and research publications. The compound’s versatility also makes it a candidate for high-throughput screening, another area of high search volume in pharmaceutical R&D.

In summary, Methyl 2-(chloromethyl)-4-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1805292-46-9) represents a multifaceted tool for researchers and industries alike. Its structural features, combined with the rising interest in fluorinated intermediates and sustainable synthesis, position it as a compound of enduring significance. As the scientific community continues to explore its applications, this molecule is poised to play a pivotal role in advancing both pharmaceutical and agrochemical innovations.